Found 16 products searching for
"
92-06-8
" Best Match-
Ethyl 2-benzamido-4-methylthiazole-5-carboxylate
In Stock- CAS RN:
- 92192-06-8
- Formula:
- C14H14N2O3S
- InChIKey:
- HSPXTLSMHAEJLA-UHFFFAOYSA-N
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Methyl 2-(N-methylformamido)acetate
In Stock- CAS RN:
- 68892-06-8
- Formula:
- C5H9NO3
- InChIKey:
- YPHUWLXQOBCRNQ-UHFFFAOYSA-N
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N-(pyridin-4-ylmethyl)naphthalen-1-amine
Usually In Stock- CAS RN:
- 351992-06-8
- Formula:
- C16H14N2
- InChIKey:
- FATYWRSQANLOKG-UHFFFAOYSA-N
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2-(1,3-dioxoisoindolin-2-yl)-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)acetamide
In Stock- CAS RN:
- 953992-06-8
- Formula:
- C19H25N3O4
- InChIKey:
- QDLIUIFSANNHSA-UHFFFAOYSA-N
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8-Oxo-8-(4-pentyloxyphenyl)octanoic acid
In Stock- CAS RN:
- 898792-06-8
- Formula:
- C19H28O4
- InChIKey:
- HURMEWYVOGIFRK-UHFFFAOYSA-N
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N-(2,6-dimethoxy-4-pyrimidinyl)-4-({[(3-methylbutanoyl)amino]carbothioyl}amino)benzenesulfonamide
In Stock- CAS RN:
- 791792-06-8
- Formula:
- C18H23N5O5S2
- InChIKey:
- NWYDTTSICYTARB-UHFFFAOYSA-N
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7-Ethyl-3,4-dihydrobenzo(a)anthracene-3,4-diol
- CAS RN:
- 115392-06-8
- Formula:
- C20H18O2
- InChIKey:
- RWPZESDFTQDOHT-UHFFFAOYSA-N
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2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-propylacetamide
In Stock- CAS RN:
- 1014092-06-8
- Formula:
- C13H20N6O2S
- InChIKey:
- DQONVLMCBFCRNP-UHFFFAOYSA-N
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4-(4-Benzylpiperazin-1-yl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine
Usually In Stock- CAS RN:
- 1111292-06-8
- Formula:
- C24H25N5O
- InChIKey:
- FKSJLAFIWMEZNG-UHFFFAOYSA-N
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6-[(4-Methoxyphenyl)sulfonyl]-3-pyridinylamine
In Stock- CAS RN:
- 1221792-06-8
- Formula:
- C12H12N2O3S
- InChIKey:
- PXKQURRXWNAKBS-UHFFFAOYSA-N
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(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
In Stock- CAS RN:
- 1323792-06-8
- Formula:
- C18H15N3O4S
- InChIKey:
- SWNSNTVZYVOXJG-UHFFFAOYSA-N
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1-(6-Aminopyrimidin-4-yl)azetidin-3-ol
In Stock- CAS RN:
- 1365992-06-8
- Formula:
- C7H10N4O
- InChIKey:
- YIJGJPZQJCAQDF-UHFFFAOYSA-N
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2-(Thiophen-3-yl)morpholine
In Stock- CAS RN:
- 1247392-06-8
- Formula:
- C8H11NOS
- InChIKey:
- PVFVGKBTMYLHRE-UHFFFAOYSA-N